Cas no 2229859-11-2 (Mirzotamab)

• Product Name: Mirzotamab
• CAS No: 2229859-11-2
• CID: 6801617
• Update Time: 2025-05-18

Mirzotamab Chemical and Physical Properties

Names and Identifiers

• Mirzotamab
• Research Grade Mirzotamab (DHJ04003)

Additional information on Mirzotamab

Introduction to Mirzotamab and CAS No. 2229859-11-2

Mirzotamab, a compound with the chemical identifier CAS No. 2229859-11-2, represents a significant advancement in the field of targeted therapy within the pharmaceutical industry. This monoclonal antibody has garnered considerable attention due to its unique mechanism of action and potential applications in treating various therapeutic conditions. The development of Mirzotamab is a testament to the relentless pursuit of innovation in biopharmaceuticals, leveraging cutting-edge research to address unmet medical needs.

The compound Mirzotamab is engineered through recombinant DNA technology, utilizing hybridoma cells that produce antibodies with high specificity. Its molecular structure is meticulously designed to bind to a particular target antigen, which is critical for its therapeutic efficacy. This specificity allows Mirzotamab to selectively interact with diseased cells while minimizing side effects on healthy tissues. The antibody's ability to modulate immune responses makes it a promising candidate for a wide range of applications, particularly in oncology and immunotherapy.

In recent years, there has been a surge in research focused on developing novel monoclonal antibodies for therapeutic purposes. Mirzotamab stands out in this landscape due to its unique properties and the promising results observed in preclinical studies. These studies have highlighted its potential in targeting specific receptors overexpressed in certain types of cancer cells, thereby inhibiting tumor growth and progression. The antibody's ability to enhance immune surveillance against cancer cells has opened new avenues for treatment strategies that combine targeted therapy with immunotherapy.

The latest advancements in the field of biopharmaceuticals have further refined the understanding of how Mirzotamab interacts with its target. Research indicates that the compound not only blocks the binding of growth factors to their receptors but also induces apoptosis in cancer cells. This dual mechanism of action makes Mirzotamab a versatile tool in the fight against cancer. Additionally, studies have explored its potential in combination therapies, where it is used alongside other drugs to achieve synergistic effects that enhance treatment outcomes.

One of the most compelling aspects of Mirzotamab is its potential to overcome drug resistance, a significant challenge in cancer treatment. By targeting multiple pathways involved in tumor growth and survival, the compound can reduce the likelihood of resistance developing. This property is particularly crucial for long-term treatment regimens, where maintaining efficacy over time is essential for patient survival and quality of life.

The development pipeline for Mirzotamab includes several clinical trials that are evaluating its safety and efficacy across various cancer types. Early-phase trials have shown encouraging results, with many patients experiencing significant tumor shrinkage and prolonged disease-free survival. These findings have generated excitement within the medical community and among patients who are seeking effective treatments for advanced-stage cancers.

Beyond oncology, research is exploring the potential applications of Mirzotamab in other therapeutic areas, such as autoimmune diseases and inflammatory conditions. The antibody's ability to modulate immune responses suggests that it could be repurposed for conditions where excessive inflammation plays a key role. This broadens the scope of potential benefits derived from this innovative compound.

The manufacturing process of Mirzotamab adheres to stringent quality control measures to ensure consistency and purity. Biopharmaceutical companies employ advanced purification techniques and rigorous testing protocols to guarantee that each batch meets regulatory standards. This commitment to quality ensures that patients receive a safe and effective treatment.

The future of Mirzotamab looks promising as ongoing research continues to uncover new applications and refine existing treatment protocols. Collaboration between academic institutions, biotech firms, and pharmaceutical companies is essential for translating these findings into tangible benefits for patients worldwide. The continuous investment in research and development underscores the importance of compounds like Mirzotamab in advancing modern medicine.

In conclusion, Mirzotamab (CAS No. 2229859-11-2) represents a significant breakthrough in targeted therapy with substantial potential for improving patient outcomes across multiple therapeutic areas. Its unique mechanism of action, combined with promising clinical results, positions it as a cornerstone in the evolving landscape of biopharmaceuticals. As research progresses, we can anticipate even more innovative uses for this remarkable compound, ultimately contributing to better healthcare solutions worldwide.